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Oripavine-d3: A Technical Guide for Researchers
An In-depth Whitepaper on the Core Applications and Methodologies for Drug Research and

Development Professionals

Executive Summary
Oripavine-d3 is the deuterated form of oripavine, a naturally occurring opioid alkaloid and a

major metabolite of thebaine.[1][2] While oripavine itself possesses analgesic properties

comparable to morphine, its clinical use is precluded by a low therapeutic index and high

toxicity.[1] Oripavine-d3 serves a critical role in modern analytical research, primarily as a

stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of oripavine and

other related opioids by mass spectrometry. Its use significantly enhances the accuracy and

precision of analytical methods by correcting for variations in sample preparation and matrix

effects. This guide provides a comprehensive overview of Oripavine-d3, its synthesis, and its

application in experimental research, with a focus on liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methodologies.

Core Properties of Oripavine-d3
Oripavine-d3 is structurally identical to oripavine, with the exception of three deuterium atoms

replacing three hydrogen atoms on the N-methyl group. This isotopic substitution results in a

predictable mass shift, making it an ideal internal standard for mass spectrometric analysis.
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Property Value Reference

Chemical Formula C₁₈H₁₆D₃NO₃ [1]

Molecular Weight 300.37 g/mol [1]

CAS Number 1261080-88-9

Appearance Neat (form may vary) [1]

Synonyms

(5α)-6,7,8,14-Tetradehydro-

4,5-epoxy-6-methoxy-17-

(methyl-d3)-morphinan-3-ol, 3-

O-Demethylthebaine-d3

[1]

Synthesis and Biosynthesis of Oripavine
Biosynthesis of Oripavine
Oripavine is a key intermediate in the biosynthesis of morphine alkaloids in the opium poppy

(Papaver somniferum). The biosynthetic pathway involves the conversion of thebaine to

oripavine, which can then be further metabolized to morphine.[2] This natural pathway

underscores the close relationship between these compounds and the rationale for using

Oripavine-d3 in the analysis of this class of alkaloids.

Thebaine Oripavine  O-demethylation Morphine
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Nororipavine

O-demethylation

Oripavine-d3

N-methylation

CD₃I (Deuterated Methyl Iodide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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